Cas no 34509-11-0 (Propane, 1-azido-2-nitro-)

Propane, 1-azido-2-nitro- structure
Propane, 1-azido-2-nitro- structure
Product name:Propane, 1-azido-2-nitro-
CAS No:34509-11-0
MF:C3H6N4O2
MW:130.10533952713
CID:1468824
PubChem ID:12513249

Propane, 1-azido-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Propane, 1-azido-2-nitro-
    • 1-azido-2-nitropropane
    • DTXSID50500949
    • 34509-11-0
    • Inchi: InChI=1S/C3H6N4O2/c1-3(7(8)9)2-5-6-4/h3H,2H2,1H3
    • InChI Key: BQVLLUWVOCAZPK-UHFFFAOYSA-N
    • SMILES: CC(CN=[N+]=[N-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 130.04918
  • Monoisotopic Mass: 130.04907545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • PSA: 91.9

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